A Tale of Two Scaffolds: An In-depth Technical Guide to the Structure-Activity Relationship of 2-(Dipropylamino)indan vs. 2-Aminotetralin
A Tale of Two Scaffolds: An In-depth Technical Guide to the Structure-Activity Relationship of 2-(Dipropylamino)indan vs. 2-Aminotetralin
For Researchers, Scientists, and Drug Development Professionals
Abstract
The 2-aminoindan and 2-aminotetralin scaffolds represent two privileged structures in central nervous system (CNS) drug discovery, forming the core of numerous dopaminergic and serotonergic ligands. Their inherent structural rigidity, a consequence of the fused aliphatic and aromatic rings, provides a constrained phenethylamine pharmacophore, making them invaluable tools for probing receptor-ligand interactions. This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 2-(dipropylamino)indan (2-DPAI) and 2-aminotetralin (2-AT), with a particular focus on their differential effects at dopamine and serotonin receptors. We will delve into the subtle yet critical structural distinctions between the five-membered indan and six-membered tetralin ring systems, explore their synthetic pathways, and dissect the impact of N-substitution and aromatic ring functionalization on receptor affinity and functional activity. This guide is intended to serve as a valuable resource for medicinal chemists and pharmacologists working on the design and development of novel CNS-active agents.
Structural and Conformational Analysis: The Foundation of Activity
The fundamental difference between the 2-aminoindan and 2-aminotetralin scaffolds lies in the size of the saturated ring fused to the benzene ring. This seemingly minor variation has significant implications for the overall three-dimensional shape and conformational flexibility of the molecules, which in turn dictates how they interact with their biological targets.
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2-Aminotetralin (2-AT): The six-membered saturated ring in the tetralin scaffold can adopt a half-chair conformation. This provides a degree of flexibility, allowing the amino substituent to exist in either an axial or equatorial position. The energetic barrier between these conformations is relatively low, meaning that the molecule can readily adapt its shape to fit into a binding pocket.
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2-(Dipropylamino)indan (2-DPAI): The five-membered cyclopentane ring of the indan scaffold is less flexible than the cyclohexane ring of tetralin. It typically adopts an envelope or twist conformation, resulting in a more planar and rigid overall structure. This conformational constraint can be advantageous in locking the molecule into a bioactive conformation, potentially leading to higher affinity and selectivity for a particular receptor.
The following diagram illustrates the structural differences between the two scaffolds.
Caption: Core structural differences between the 2-aminoindan and 2-aminotetralin scaffolds.
Synthesis of Key Scaffolds
The synthesis of both 2-aminoindan and 2-aminotetralin derivatives typically proceeds through the corresponding ketones, 2-indanone and 2-tetralone, respectively. Reductive amination is a common and versatile method for introducing the desired amino group.
General Synthesis of 2-(Dialkylamino)indans
A representative synthesis of a 2-(dialkylamino)indan, such as 2-DPAI, involves the reductive amination of 2-indanone with the appropriate dialkylamine.
Caption: General synthetic workflow for 2-(dipropylamino)indan.
General Synthesis of 2-Aminotetralins
Similarly, 2-aminotetralin and its N-alkylated derivatives are commonly synthesized from 2-tetralone.
Caption: General synthetic workflow for 2-aminotetralins.
Structure-Activity Relationship at Dopamine Receptors
Both scaffolds have been extensively explored for their interactions with dopamine receptors, particularly the D2 subtype.
2-Aminotetralin Derivatives
The 2-aminotetralin scaffold is a well-established template for potent D2 receptor agonists. The SAR for this class of compounds is relatively well-defined:
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N-Substitution: The nature of the substituents on the nitrogen atom is a critical determinant of dopaminergic activity. N,N-dipropyl substitution is often optimal for D2 receptor agonism.[1] Shorter alkyl chains, such as dimethyl or diethyl, or a single N-propyl group, generally result in lower potency.[1]
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Aromatic Ring Substitution: The position and nature of substituents on the aromatic ring significantly modulate activity. Hydroxylation at the 5- and/or 6-positions, mimicking the catechol moiety of dopamine, generally enhances potency.[2] For instance, 5-hydroxy-2-(di-n-propylamino)tetralin is a potent D2 agonist.[3] The 5,6-dihydroxy derivative is even more potent.[3] In contrast, 5,7-dihydroxy derivatives are less potent dopaminergic agents.[2]
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Stereochemistry: The 2-aminotetralin scaffold possesses a chiral center at the C2 position. For many dopaminergic 2-aminotetralins, the activity resides primarily in one enantiomer. For 5-hydroxy-2-(dipropylamino)tetralin, the levorotatory (-) enantiomer is the active form.[3]
2-Aminoindan Derivatives
The SAR for 2-aminoindans as dopamine receptor ligands is less extensively documented but reveals some key differences compared to the tetralin series.
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N-Substitution: Similar to the tetralins, N,N-dipropyl substitution is a common feature of active 2-aminoindan-based dopamine agonists.
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Aromatic Ring Substitution: A crucial finding is that unsubstituted 2-(di-n-propylamino)indan (2-DPAI) and its diethyl analog have been reported to be inactive as DA2 receptor agonists in an assay measuring the inhibition of responses to cardioaccelerator nerve stimulation.[4] However, the introduction of a hydroxyl group on the aromatic ring can "switch on" dopaminergic activity.[4] Specifically, 4-hydroxy-2-(dipropylamino)indan was found to be a potent central dopamine-receptor stimulating agent.[5] The 5-hydroxy isomer was less active.[5] This suggests that for the indan scaffold, an aromatic hydroxyl group is a more critical determinant of D2 agonist activity than for the tetralin scaffold.
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Stereochemistry: For 4-hydroxy-2-di-n-propylaminoindan, the dopaminergic activity is stereoselective, with the (R)-isomer being more potent than the (S)-isomer.[4]
Comparative Analysis and Data Summary
The key takeaway from the SAR at dopamine receptors is the differential requirement for aromatic hydroxylation. While beneficial for 2-aminotetralins, it appears to be essential for conferring D2 agonist activity to the 2-aminoindan scaffold in certain assays. This could be due to the more rigid nature of the indan ring system requiring an additional anchoring point (the hydroxyl group) for optimal receptor interaction and activation.
| Compound | Scaffold | Aromatic Substitution | N-Substitution | Dopamine Receptor Activity | Reference |
| 2-AT | Tetralin | Unsubstituted | -NH2 | Weak agonist/releaser | [4] |
| 5-OH-DPAT | Tetralin | 5-OH | -N(Pr)2 | Potent D2 agonist | [3] |
| 5,6-diOH-DPAT | Tetralin | 5,6-diOH | -N(Pr)2 | Very potent D2 agonist | [3] |
| 2-DPAI | Indan | Unsubstituted | -N(Pr)2 | Reported as inactive as a DA2 agonist in one assay | [4] |
| 4-OH-2-DPAI | Indan | 4-OH | -N(Pr)2 | Potent D2 agonist | [5] |
| 5-OH-2-DPAI | Indan | 5-OH | -N(Pr)2 | Less active D2 agonist | [5] |
Structure-Activity Relationship at Serotonin Receptors
The 2-aminotetralin scaffold is also a cornerstone in the development of selective serotonin receptor ligands, most notably for the 5-HT1A receptor.
2-Aminotetralin Derivatives
The prototypical 5-HT1A receptor agonist, 8-hydroxy-2-(dipropylamino)tetralin (8-OH-DPAT), exemplifies the key SAR features for high affinity and efficacy at this receptor.
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N-Substitution: As with dopamine receptors, N,N-dipropyl substitution is optimal for 5-HT1A receptor agonism.
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Aromatic Ring Substitution: An 8-hydroxy group is a critical feature for high-affinity 5-HT1A receptor binding and agonist activity. The C8 substituent's importance has been further explored, with studies showing that various modifications at this position can modulate affinity and efficacy.[6]
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Stereochemistry: The (R)-enantiomer of 8-OH-DPAT is the more potent 5-HT1A agonist.
Recent studies on 5-substituted-2-aminotetralins (5-SATs) have demonstrated that the (S)-stereochemistry at the C2 position confers higher affinity at 5-HT1A, 5-HT1B, and 5-HT1D receptors.[7]
2-Aminoindan Derivatives
There is comparatively less published data on the systematic exploration of 2-aminoindans as selective serotonin receptor ligands. However, some dopaminergic 2-aminoindans have been shown to possess high affinity for 5-HT1A receptors. For example, 4-hydroxy-5-methyl-di-n-propyl-2-aminoindan (RD-211) was found to have high affinity for 5-HT1A receptors in addition to its DA2 agonist activity.[4] This suggests a potential for polypharmacology or the possibility of developing selective serotonergic ligands from the 2-aminoindan scaffold.
Comparative Analysis and Data Summary
The 2-aminotetralin scaffold has been more extensively and successfully exploited for targeting serotonin receptors, particularly the 5-HT1A subtype. The SAR is well-established, with 8-OH-DPAT serving as a classic example. While some 2-aminoindans show affinity for serotonin receptors, a systematic understanding of their SAR in this context is less developed.
| Compound | Scaffold | Aromatic Substitution | N-Substitution | Serotonin Receptor Activity (5-HT1A) | Reference |
| 8-OH-DPAT | Tetralin | 8-OH | -N(Pr)2 | Potent and selective agonist | [8] |
| Various 5-SATs | Tetralin | 5-substituted | -NMe2, -N(Pr)2 | High affinity agonists | [7] |
| RD-211 | Indan | 4-OH, 5-Me | -N(Pr)2 | High affinity | [4] |
Experimental Protocols
The characterization of compounds like 2-DPAI and 2-AT relies on a suite of in vitro pharmacological assays. Below are representative protocols for determining receptor binding affinity and functional activity.
Radioligand Binding Assay for Dopamine D2 Receptors
This protocol describes a competitive binding assay to determine the inhibition constant (Ki) of a test compound for the D2 receptor.
Objective: To determine the binding affinity of a test compound by measuring its ability to displace a radiolabeled antagonist from the D2 receptor.
Materials:
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Membrane preparation from cells expressing the human D2 receptor (e.g., CHO or HEK293 cells).
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Radioligand: [3H]-Spiperone or [3H]-Raclopride.
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Non-specific determinant: Haloperidol (10 µM) or Butaclamol (1 µM).
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Assay buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4.
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Test compound stock solutions in DMSO.
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96-well plates, filter mats (GF/B or GF/C), and a cell harvester.
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Scintillation cocktail and a liquid scintillation counter.
Procedure:
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Prepare serial dilutions of the test compound in assay buffer.
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In a 96-well plate, add in order:
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50 µL of assay buffer (for total binding) or 50 µL of non-specific determinant (for non-specific binding).
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50 µL of test compound dilution.
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50 µL of radioligand at a final concentration close to its Kd.
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100 µL of membrane preparation (typically 10-20 µg of protein).
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-
Incubate the plate at room temperature for 60-90 minutes.
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Terminate the assay by rapid filtration through the filter mat using a cell harvester.
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Wash the filters 3-4 times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).
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Dry the filter mats and place them in scintillation vials with scintillation cocktail.
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Quantify the radioactivity using a liquid scintillation counter.
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Calculate the Ki value from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Caption: Workflow for a radioligand binding assay.
cAMP Functional Assay for Gi-Coupled Receptors (e.g., D2, 5-HT1A)
This protocol measures the ability of an agonist to inhibit the production of cyclic AMP (cAMP), which is a hallmark of Gi-coupled receptor activation.
Objective: To determine the potency (EC50) and efficacy (Emax) of a test compound as an agonist at a Gi-coupled receptor.
Materials:
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Cells expressing the receptor of interest (e.g., CHO-hD2 or CHO-h5-HT1A).
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Forskolin (an adenylyl cyclase activator).
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Test compound stock solutions.
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cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).
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Cell culture medium and plates.
Procedure:
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Seed the cells in a 96- or 384-well plate and grow to confluence.
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Aspirate the medium and replace it with stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
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Pre-incubate the cells for 15-30 minutes.
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Add serial dilutions of the test compound to the wells.
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Add a fixed concentration of forskolin to all wells (except the basal control) to stimulate cAMP production.
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Incubate for 15-30 minutes at 37°C.
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Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen assay kit.
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Plot the cAMP levels against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.
Conclusion and Future Directions
The 2-aminoindan and 2-aminotetralin scaffolds, while structurally similar, exhibit distinct structure-activity relationships, particularly at dopamine receptors. The key differentiating factor appears to be the greater reliance of the 2-aminoindan scaffold on aromatic hydroxylation to achieve potent D2 agonist activity. This is likely a consequence of its more rigid conformational profile. The 2-aminotetralin scaffold, with its greater flexibility, has proven to be a more versatile template for developing potent ligands for both dopamine and serotonin receptors.
Future research in this area should focus on several key aspects:
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Comprehensive Profiling of 2-DPAI: A thorough pharmacological characterization of the unsubstituted 2-(dipropylamino)indan at a wide range of CNS targets is warranted to confirm its reported inactivity at DA2 receptors and to uncover any potential activity at other sites.
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Systematic Comparative Studies: The synthesis and evaluation of a matched series of 2-aminoindan and 2-aminotetralin derivatives would provide a more direct and conclusive comparison of their SAR.
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Computational Modeling: Molecular docking and dynamics simulations could provide valuable insights into the specific receptor-ligand interactions that underpin the observed differences in activity between the two scaffolds.
By continuing to explore the rich chemical space defined by these two privileged scaffolds, researchers can pave the way for the development of novel and improved therapeutics for a range of neuropsychiatric disorders.
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